Cas no 31059-08-2 (1H-Imidazole, 1-(methoxyacetyl)-)

• Product Name: 1H-Imidazole, 1-(methoxyacetyl)-
• CAS No: 31059-08-2
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 1445405
• PubChem ID: 12883809
• Update Time: 2025-04-20

1H-Imidazole, 1-(methoxyacetyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-(methoxyacetyl)-
• 1-imidazol-1-yl-2-methoxyethanone
• DTXSID30512267
• 1-(1H-Imidazol-1-yl)-2-methoxyethan-1-one
• 31059-08-2
• SCHEMBL2143720

• Inchi： 1S/C6H8N2O2/c1-10-4-6(9)8-3-2-7-5-8/h2-3,5H,4H2,1H3
• InChI Key： FGZHEMUBCFDEDD-UHFFFAOYSA-N
• SMILES： O(C)CC(N1C=NC=C1)=O

Computed Properties

• Exact Mass: 140.05864
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12